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Compound of Interest

Compound Name: 2,3-Dimethyl-1,4-dinitrobenzene

Cat. No.: B1342626

Get Quote

Technical Guide: 2,3-Dimethyl-1,4-
dinitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Dimethyl-1,4-dinitrobenzene,
with a focus on its synthesis and physicochemical properties. Due to a lack of available
experimental data, this guide also highlights the current data gap regarding the quantitative
solubility of this compound.

Physicochemical Properties

2,3-Dimethyl-1,4-dinitrobenzene is an organic compound with the chemical formula
CsHsN20a.[1] It is also known by other names such as 3,6-Dinitro-1,2-xylene.[1]
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Property Value Source
Molecular Weight 196.16 g/mol [1]
Molecular Formula CsHsN20a4 [1]

2,3-dimethyl-1,4-
IUPAC Name o [1]
dinitrobenzene

CAS Number 70605-73-1 [2]

Synonyms 3,6-Dinitro-o-xylene [1]

Solubility Data

As of the latest literature review, specific quantitative solubility data for 2,3-Dimethyl-1,4-
dinitrobenzene in various solvents at different temperatures is not readily available in
published scientific literature. The compound is expected to be soluble in common organic
solvents, a characteristic typical for dinitroaromatic compounds.[3][4] However, without
experimental determination, precise solubility values cannot be provided.

For context, related dinitrobenzene compounds exhibit the following general solubility
behaviors:

e 1,4-Dinitrobenzene: Sparingly soluble in water (approximately 0.01 g/100 mL at 25 °C), but
soluble in organic solvents like ethanol, acetone, and chloroform.

e 1,3-Dinitrobenzene: Soluble in organic solvents.[5]

It is important to note that these are different isomers and their solubility characteristics may not
be directly extrapolated to 2,3-Dimethyl-1,4-dinitrobenzene. The development of any process
involving this compound would necessitate experimental determination of its solubility in the
relevant solvent systems.

Experimental Protocols
Synthesis of 2,3-Dimethyl-1,4-dinitrobenzene
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2,3-Dimethyl-1,4-dinitrobenzene is typically synthesized as a by-product during the nitration
of o-xylene.[6] The primary products of this reaction are usually 3-nitro-o-xylene and 4-nitro-o-
xylene. Further nitration of the initial mononitrated products can lead to the formation of various
dinitro-xylene isomers, including 2,3-Dimethyl-1,4-dinitrobenzene.

A general procedure for the nitration of xylene to obtain dinitro-xylenes is as follows. It is
important to note that this is a generalized protocol and may require optimization for the
selective synthesis or isolation of 2,3-Dimethyl-1,4-dinitrobenzene.

Materials:

e p-Xylene (or o-xylene for the synthesis of related isomers)

e Concentrated Nitric Acid

e Concentrated Sulfuric Acid

e Crushed Ice

e Aqueous Sodium Bicarbonate

o Glacial Acetic Acid (for recrystallization)

e Methanol (for washing)

Procedure:

o Preparation of the Nitrating Mixture: Carefully add concentrated sulfuric acid to concentrated
nitric acid in a flask, while cooling the mixture in an ice bath.

 Nitration Reaction: Slowly add p-xylene to the nitrating mixture dropwise, maintaining a
controlled temperature. The reaction to produce dinitro-p-xylene is typically carried out at a
higher temperature (e.g., 80°C) than the initial mononitration.[7]

¢ Quenching: After the reaction is complete, pour the reaction mixture onto crushed ice. This
will cause the crude product to precipitate.
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« Filtration and Washing: Filter the precipitate and wash it with a dilute aqueous solution of
sodium bicarbonate to neutralize any remaining acid, followed by washing with water.[7]

o Recrystallization: The crude product can be purified by recrystallization from a suitable
solvent, such as glacial acetic acid.[7]

» Final Washing and Drying: Wash the recrystallized product with methanol and dry it under a

vacuum.[7]

Note: The nitration of xylenes can produce a mixture of isomers. The separation of these
isomers can be challenging and may require techniques like fractional crystallization. For
instance, in the synthesis of dinitro-p-xylenes, the 2,6-isomer can be separated from the 2,3-
iIsomer based on its lower solubility in cold ethyl alcohol.[7]

Visualizations
Experimental Workflow for the Synthesis of Dinitro-
Xylenes

The following diagram illustrates a typical workflow for the synthesis of dinitro-xylenes via the
nitration of xylene.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6147648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6147648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6147648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6147648/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Preparation of Nitrating Mixture

Conc. Nitric Acid

Mixing & Cooling

Conc. Sulfuric Acid

Nitration Reaction

Nitrating Mixture

Nitration

(Controlled Temperature)

Crude Product Mixture

Work-up &‘;’uriﬁcation

Quenching on Ice

Y

Filtration

Y

Washing
(NaHCO3, H20)

Y

Recrystallization
(e.g., Acetic Acid)

Pure Dinitro-Xylene

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of dinitro-xylenes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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